Cas no 2171757-74-5 (2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid
• CAS No: 2171757-74-5
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6234982
• PubChem ID: 165493094
• Update Time: 2025-05-23

2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-7-cyclopropylheptanoic acid
• EN300-1300436
• 2171757-74-5

• Inchi： 1S/C15H27NO4/c1-15(2,3)20-14(19)16-12(13(17)18)8-6-4-5-7-11-9-10-11/h11-12H,4-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： BWKHQOZJDMIOJF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCCC1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid (CAS: 2171757-74-5)

The compound 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid (CAS: 2171757-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the cyclopropyl group and tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for the construction of complex molecules with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the development of protease inhibitors and receptor modulators, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists reported the use of 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid in the synthesis of a new class of antiviral agents. The compound's cyclopropyl moiety was found to enhance the stability of the resulting peptides, thereby improving their resistance to enzymatic degradation. This discovery opens new avenues for the development of long-acting antiviral therapies.

Another significant advancement involves the application of this compound in cancer research. A recent paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into tumor-targeting peptides, which showed promising results in preclinical models. The researchers attributed the improved tumor penetration and retention to the lipophilic nature of the cyclopropyl group, suggesting that 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid could be a valuable tool in the design of next-generation anticancer agents.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid. Recent patents disclose improved catalytic systems for its preparation, achieving higher yields and purity while reducing environmental impact. These advancements are expected to facilitate broader adoption of this compound in pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid in emerging areas such as targeted protein degradation and peptide-drug conjugates. Its unique structural attributes position it as a promising candidate for addressing current challenges in drug delivery and selectivity. Continued investigation into its structure-activity relationships will likely yield further insights into its therapeutic applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-7-cyclopropylheptanoic acid (CAS: 2171757-74-5) represents an important chemical entity with diverse applications in medicinal chemistry. The recent research highlights its potential as a versatile building block for drug discovery, particularly in the development of stable, bioactive peptides. As synthetic methods continue to improve and new biological activities are discovered, this compound is poised to play an increasingly significant role in pharmaceutical research and development.